Cas no 63547-62-6 (Dimethyl (e)-3-aminopent-2-enedioate)

Dimethyl (e)-3-aminopent-2-enedioate structure
63547-62-6 structure
Product Name:Dimethyl (e)-3-aminopent-2-enedioate
CAS No:63547-62-6
MF:C7H11NO4
MW:173.166542291641
CID:1653347
PubChem ID:253819
Update Time:2025-04-21

Dimethyl (e)-3-aminopent-2-enedioate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl (e)-3-aminopent-2-enedioate
    • AC1Q43ZW
    • NSC76075
    • CTK5E4246
    • AR-1I5529
    • AC1Q5ZSK
    • 3-amino-pentanedioic acid dimethyl ester
    • dimethyl-3-aminoglutarate
    • 3-aminopentanedioic acid dimethyl ester
    • dimethyl 3-aminopent-2-enedioate
    • dimethyl 3-aminoglutaconate
    • dimethyl 3-aminoglutarate
    • dimethyl-3-enamino-glutarate
    • AC1L5NUR
    • 3-aminoglutaric acid dimethyl ester
    • AG-H-09189
    • AC1Q43ZW; NSC76075; CTK5E4246; AR-1I5529; AC1Q5ZSK; 3-amino-pentanedioic acid dimethyl ester; dimethyl-3-aminoglutarate; 3-aminopentanedioic acid dimethyl ester; dimethyl 3-aminopent-2-enedioate; dimethyl 3-aminoglutaconate; dimethyl 3-aminoglutarate; dimethyl-3-enamino-glutarate; AC1L5NUR; 3-aminoglutaric acid dimethyl ester; AG-H-09189;
    • Dimethyl-3-aminoglutaconate
    • dimethyl 3-amino-2-pentenedioate
    • CIDSYVVJNVVERM-UHFFFAOYSA-N
    • 2-Pentenedioic acid, 3-amino-, dimethyl ester
    • dimethyl 2-amino-1-propene-1,3-dicarboxylate
    • AKOS024332757
    • DS-007497
    • SCHEMBL3809128
    • 63547-62-6
    • Inchi: 1S/C7H11NO4/c1-11-6(9)3-5(8)4-7(10)12-2/h3H,4,8H2,1-2H3
    • InChI Key: CIDSYVVJNVVERM-UHFFFAOYSA-N
    • SMILES: O(C)C(CC(=CC(=O)OC)N)=O

Computed Properties

  • Exact Mass: 173.06883
  • Monoisotopic Mass: 173.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0
  • Topological Polar Surface Area: 78.6Ų

Experimental Properties

  • PSA: 78.62
  • LogP: 0.26540
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd